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Abstract
i-Cholesteryl methyl ether (CAS 2867-93-8) is a methylated derivative of i-cholesterol, a

structural isomer of cholesterol. It is recognized as a biochemical reagent and a biomaterial

with applications in life sciences research and organic synthesis. While its direct biological

activities and specific molecular targets are not extensively documented in publicly available

research, its primary utility lies in its role as a stable, lipophilic molecule for studying lipid

interactions and as a synthetic precursor for creating labeled cholesterol derivatives. This guide

provides a comprehensive overview of its chemical properties, known applications, and the

methodologies associated with its use.

Introduction
i-Cholesteryl methyl ether, also known by its systematic name

(1S,2R,5R,7R,8R,10S,11S,14R,15R)-8-methoxy-2,15-dimethyl-14-[(2R)-6-methylheptan-2-

yl]pentacyclo[8.7.0.0²,⁷.0⁵,⁷.0¹¹,¹⁵]heptadecane, is a derivative of i-cholesterol (3α,5α-cyclo-5α-

cholestan-6β-ol). The "i-" prefix designates the rearranged cholesterol backbone featuring a

cyclopropane ring between carbons 3 and 5. The methylation of the 6β-hydroxyl group results

in a chemically stable ether linkage, rendering the molecule less prone to metabolic hydrolysis

compared to cholesteryl esters.[1]

This stability makes i-cholesteryl methyl ether a useful tool in lipid research, particularly in

studies where a non-metabolizable lipid tracer is required to track the fate of lipid particles or to
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probe the biophysical properties of membranes without the confounding effects of enzymatic

cleavage.

Physicochemical Properties
A summary of the key physicochemical properties of i-cholesteryl methyl ether is presented

in Table 1. This data is essential for its handling, storage, and application in experimental

setups.

Property Value Reference

CAS Number 2867-93-8 [2][3]

Molecular Formula C₂₈H₄₈O [2][3]

Molecular Weight 400.68 g/mol [3]

Appearance White to off-white solid [4]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g.,

chloroform, ethanol)

[4]

Storage Temperature -20°C [2]

Applications in Biochemical Research
The primary applications of i-cholesteryl methyl ether in a research context are as a synthetic

precursor and a stable lipid analogue.

Synthesis of Labeled Cholesterol
One of the well-documented applications of i-cholesteryl methyl ether is its use as a starting

material for the synthesis of isotopically labeled cholesterol. The ether linkage can be cleaved

under acidic conditions to regenerate the hydroxyl group, allowing for the introduction of

isotopes such as ¹⁷O and ¹⁸O from enriched water.[5] This provides a strategic advantage for

producing labeled cholesterol for metabolic and structural studies with minimal use of

expensive isotopic reagents.

Logical Workflow for Labeled Cholesterol Synthesis:
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i-Cholesteryl methyl ether

Acid-Catalyzed Hydrolysis

Isotopically Enriched Water (H₂¹⁷O or H₂¹⁸O)
Acid Catalyst (e.g., Trifluoromethanesulfonic acid)

Solvent (e.g., 1,4-Dioxane)

Isotopically Labeled Cholesterol

Chromatographic Purification

Click to download full resolution via product page

Caption: Synthesis of labeled cholesterol from i-cholesteryl methyl ether.

Model for Lipid Interactions and Membrane Dynamics
Due to its structural similarity to cholesterol and its metabolic stability, i-cholesteryl methyl
ether can be employed as a model lipid to study the biophysical properties of cell membranes

and lipoproteins.[4] Unlike cholesterol, the methyl ether group cannot participate in hydrogen

bonding as a donor, which can be a useful feature for dissecting the specific roles of the 3-

hydroxyl group of cholesterol in membrane organization and protein interactions.

Experimental Protocols
Acid-Catalyzed Synthesis of [¹⁸O]-Cholesterol
This protocol is adapted from the methodology described for the synthesis of isotopically

labeled cholesterol from i-cholesteryl methyl ether.[5]

Materials:

i-Cholesteryl methyl ether
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[¹⁸O]-Water (H₂¹⁸O)

Trifluoromethanesulfonic acid (TfOH)

Anhydrous 1,4-dioxane

Argon or Nitrogen gas

Thin-layer chromatography (TLC) plates (silica gel)

Solvents for chromatography (e.g., hexane, ethyl acetate)

Standard laboratory glassware

Procedure:

Dissolve i-cholesteryl methyl ether in anhydrous 1,4-dioxane under an inert atmosphere

(e.g., argon).

Add 5 equivalents of [¹⁸O]-water to the solution.

Add a catalytic amount of trifluoromethanesulfonic acid.

Stir the reaction mixture at room temperature.

Monitor the reaction progress by thin-layer chromatography.

Upon completion, quench the reaction by adding a suitable basic solution (e.g., saturated

sodium bicarbonate).

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting [¹⁸O]-cholesterol using silica gel column chromatography.

Experimental Workflow:
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Reaction Setup Reaction Workup & Purification

Dissolve i-CME
in Dioxane

Add H₂¹⁸O Add TfOH Stir at RT Monitor by TLC Quench Reaction Extract Product Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of labeled cholesterol.

Potential Biological Roles and Future Directions
While direct biological signaling pathways initiated by i-cholesteryl methyl ether have not

been elucidated, the biological activities of its isomer, cholesteryl methyl ether, may offer

avenues for future investigation. Cholesteryl methyl ether has been reported to exhibit potential

antiviral properties, though the mechanism is not fully characterized.[4] It is crucial to perform

specific studies to determine if i-cholesteryl methyl ether shares these or other biological

activities.

Given the importance of the cholesterol structure in modulating membrane domains and

interacting with membrane-bound proteins, future research could explore the following:

Comparative studies: Directly compare the effects of cholesterol, i-cholesterol, and i-
cholesteryl methyl ether on the biophysical properties of model membranes.

Protein interaction screening: Investigate the binding of i-cholesteryl methyl ether to sterol-

binding proteins to identify potential cellular interactors.

Cell-based assays: Evaluate the effects of i-cholesteryl methyl ether on cellular processes

known to be influenced by cholesterol, such as endocytosis, cell signaling, and lipid droplet

formation.

Conclusion
i-Cholesteryl methyl ether is a valuable biochemical reagent with established utility as a

synthetic precursor for labeled cholesterol and as a stable lipid analogue for biophysical

studies. While its direct role as a modulator of specific biological pathways remains an area for
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future exploration, its unique chemical properties provide researchers with a specialized tool for

investigating the multifaceted roles of sterols in biological systems. Further research is

warranted to fully characterize its potential biological activities and expand its application in

biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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